Cas no 62740-16-3 (Thiourea, N-(1-methyl-1-phenylethyl)-N'-octyl-)

• Product Name: Thiourea, N-(1-methyl-1-phenylethyl)-N'-octyl-
• CAS No: 62740-16-3
• MF: C₁₈H₃₀N₂S
• MW: 306.50920343399
• CID: 1639622
• PubChem ID: 13065174
• Update Time: 2025-04-21

Thiourea, N-(1-methyl-1-phenylethyl)-N'-octyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(1-methyl-1-phenylethyl)-N'-octyl-
• 1-octyl-3-(2-phenylpropan-2-yl)thiourea
• N-n-octyl-N'-(2-phenyl-2-propyl)-thiourea
• ACXRKEAVJYABCL-UHFFFAOYSA-N
• SCHEMBL11746297
• N-Octyl-N'-(2-phenylpropan-2-yl)thiourea
• DTXSID10517038
• 62740-16-3

• Inchi： 1S/C18H30N2S/c1-4-5-6-7-8-12-15-19-17(21)20-18(2,3)16-13-10-9-11-14-16/h9-11,13-14H,4-8,12,15H2,1-3H3,(H2,19,20,21)
• InChI Key： ACXRKEAVJYABCL-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCCC)NC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 306.2132
• Monoisotopic Mass: 306.21297014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06